2-desamino-2-methyl-5,8-dideazaisofolic acid
2-desamino-2-methyl-5,8-dideazaisofolic acid
Brand Name:
Vulcanchem
CAS No.:
112887-79-3
VCID:
VC0038427
InChI:
InChI=1S/C22H22N4O6/c1-12-24-17-7-2-13(10-16(17)21(30)25-12)11-23-15-5-3-14(4-6-15)20(29)26-18(22(31)32)8-9-19(27)28/h2-7,10,18,23H,8-9,11H2,1H3,(H,26,29)(H,27,28)(H,31,32)(H,24,25,30)/t18-/m0/s1
SMILES:
CC1=NC(=O)C2=C(N1)C=CC(=C2)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C22H22N4O6
Molecular Weight:
438.4 g/mol
2-desamino-2-methyl-5,8-dideazaisofolic acid
CAS No.: 112887-79-3
Main Products
VCID: VC0038427
Molecular Formula: C22H22N4O6
Molecular Weight: 438.4 g/mol
| CAS No. | 112887-79-3 |
|---|---|
| Product Name | 2-desamino-2-methyl-5,8-dideazaisofolic acid |
| Molecular Formula | C22H22N4O6 |
| Molecular Weight | 438.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2-methyl-4-oxo-1H-quinazolin-6-yl)methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C22H22N4O6/c1-12-24-17-7-2-13(10-16(17)21(30)25-12)11-23-15-5-3-14(4-6-15)20(29)26-18(22(31)32)8-9-19(27)28/h2-7,10,18,23H,8-9,11H2,1H3,(H,26,29)(H,27,28)(H,31,32)(H,24,25,30)/t18-/m0/s1 |
| Standard InChIKey | XNMGBFXZWCNZAA-SFHVURJKSA-N |
| Isomeric SMILES | CC1=NC(=O)C2=C(N1)C=CC(=C2)CNC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | CC1=NC(=O)C2=C(N1)C=CC(=C2)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | CC1=NC(=O)C2=C(N1)C=CC(=C2)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | 2-desamino-2-methyl-5,8-dideazaisofolic acid |
| PubChem Compound | 130721 |
| Last Modified | Nov 09 2021 |
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